Methyl 2,3-diaminobenzoate

Description

Methyl 2,3-diaminobenzoate, also known as 2,3-diaminobenzoic acid methyl ester, is a chemical compound with the molecular formula C8H10N2O2 and a molar mass of 166.18 . It is a light yellow to brown powder or crystal . Methyl 2,3-diaminobenzoate has a melting point between 68-70°C . This compound serves as a pharmaceutical intermediate . Specifically, it can be utilized in the preparation of 2-ethoxy-4-methyl formate-3-hydro-benzimidazole, which is then used to prepare trityl candesartan intermediate .

Furthermore, research indicates that 2,3-diaminobenzoic acid methyl ester acts as a redox potential catalyst and has demonstrated anticancer activity in both in vitro and in vivo studies . It functions as a 5-HT4 receptor agonist, leading to an increase in intracellular cAMP concentration . The anticancer effect is attributed to its potential to inhibit cancer cell growth by blocking DNA synthesis and cell division .

While the search results primarily focus on methyl 2,3-diaminobenzoate, another similar compound is methyl anthranilate, though it is chemically distinct . Methyl anthranilate is used in flavor and fragrance applications.

• CAS No.: 107582-20-7
• Product Name: Methyl 2,3-diaminobenzoate
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: methyl 2,3-diaminobenzoate
• Standard InChI: InChI=1S/C8H10N2O2/c1-12-8(11)5-3-2-4-6(9)7(5)10/h2-4H,9-10H2,1H3
• Standard InChIKey: BLJHLOLVEXWHFS-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(C(=CC=C1)N)N
• Canonical SMILES: COC(=O)C1=C(C(=CC=C1)N)N
• PubChem Compound: 571825
• Last Modified: Sep 14 2023